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Compound of Interest

Compound Name: Maltotetraitol

Cat. No.: B1588601

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of maltotetraitol, a
tetrasaccharide sugar alcohol, in common laboratory solvents. Due to the limited availability of
specific quantitative solubility data for maltotetraitol in public literature, this document
synthesizes qualitative information, presents quantitative data for structurally related
compounds, and outlines detailed experimental protocols for determining solubility.

Introduction to Maltotetraitol

Maltotetraitol (C24H44021) is a polyhydric sugar alcohol derived from the hydrogenation of
maltotetraose. Like other sugar alcohols, it is a white, water-soluble solid characterized by
multiple hydroxyl (-OH) groups, which contribute significantly to its physical properties.[1]
These hydroxyl groups allow for extensive hydrogen bonding, making maltotetraitol highly
soluble in polar solvents, particularly water.[2] It is utilized in the food industry as a low-calorie
sweetener and in pharmaceuticals as an excipient.[2] Understanding its solubility is critical for
formulation development, dosage form design, and various research applications.

Solubility Data

Direct quantitative solubility data for maltotetraitol is not readily available. However, its
solubility characteristics can be inferred from its structure and from data on its parent
oligosaccharide, maltotetraose, and other related sugar alcohols. Sugar alcohols are typically
highly soluble in water, with decreasing solubility in less polar solvents like alcohols.
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Qualitative Solubility of Maltotetraitol

Maltotetraitol is described as being highly soluble in water due to its multiple hydroxyl groups,
which readily form hydrogen bonds.[2]

Quantitative Solubility of Structurally Related
Compounds

To provide a quantitative reference, the table below summarizes the solubility of maltotetraose
and maltotriose, the parent oligosaccharides of maltotetraitol and maltotriitol, respectively.
Maltotetraitol is the reduced (hydrogenated) form of maltotetraose. This structural similarity
suggests their solubility profiles in various solvents will be comparable.

Compound Solvent Temperature Solubility (approx.)
Maltotetraose DMSO Not Specified ~20 mg/mL
Dimethylformamide Not Specified ~20 mg/mL
DMSO Not Specified 100 mg/mL
PBS (pH 7.2) Not Specified ~2 mg/mL
Maltotriose DMSO Not Specified ~15 mg/mL
Dimethylformamide Not Specified ~20 mg/mL
PBS (pH 7.2) Not Specified ~3 mg/mL
Maltitol Water 10-90 °C Highly soluble
Highly dependent on
Ethanol/Water water content;
_ 30-55 °C
Mixtures decreases as ethanol
increases
Methanol/Water N Decreases as
_ Not Specified _
Mixtures methanol increases

Note: The data presented is for structurally similar compounds and should be used as an
estimation for maltotetraitol. Experimental verification is highly recommended.
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Factors Influencing Solubility

The solubility of maltotetraitol is governed by several key factors, which are essential to
consider during experimental design and formulation.
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Solvent Polarity

Maltotetraitol
Solubility

pH of Aqueous
Solutions

Compound Purity
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Solution Preparation

Add excess Maltotetraitol
to known solvent volume
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(e.g., 24-48h agitation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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